Cas no 313981-44-1 (2-Furancarboxamide, N-[(2-methoxyphenyl)methyl]-5-nitro-)

• Product Name: 2-Furancarboxamide, N-[(2-methoxyphenyl)methyl]-5-nitro-
• CAS No: 313981-44-1
• MF: C₁₃H₁₂N₂O₅
• MW: 276.244783401489
• CID: 1452557
• PubChem ID: 779741
• Update Time: 2025-05-28

2-Furancarboxamide, N-[(2-methoxyphenyl)methyl]-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxamide, N-[(2-methoxyphenyl)methyl]-5-nitro-
• N-[(2-methoxyphenyl)methyl]-5-nitrofuran-2-carboxamide
• Antituberculosis agent-5
• CHEMBL426620
• AKOS001084174
• MS-23920
• SCHEMBL6427592
• F76439
• SR-01000406954-1
• N-(2-methoxybenzyl)-5-nitrofuran-2-carboxamide
• DA-61135
• Z26710267
• CCG-7161
• VZQIZHBNJHJIOR-UHFFFAOYSA-N
• SR-01000406954
• Oprea1_610604
• 5-Nitro-furan-2-carboxylic acid 2-methoxy-benzylamide
• BIM-0019107.P001
• BDBM50475099
• WAY-638127
• CBMicro_019105
• 313981-44-1
• CS-0614519
• N-[(2-methoxyphenyl)methyl]-5-nitro-furan-2-carboxamide
• STK072615
• DTXSID20354714
• N-(2-METHOXYBENZYL)-5-NITRO-2-FURAMIDE
• HY-151514
• 5-nitro-N-{[2-(methyloxy)phenyl]methyl}furan-2-carboxamide
• AG-690/11634421

• Inchi： 1S/C13H12N2O5/c1-19-10-5-3-2-4-9(10)8-14-13(16)11-6-7-12(20-11)15(17)18/h2-7H,8H2,1H3,(H,14,16)
• InChI Key： VZQIZHBNJHJIOR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CNC(C1=CC=C([N+](=O)[O-])O1)=O

Computed Properties

• Exact Mass: 276.07466
• Monoisotopic Mass: 276.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• PSA: 94.61

Additional information on 2-Furancarboxamide, N-[(2-methoxyphenyl)methyl]-5-nitro-

Comprehensive Overview of 2-Furancarboxamide, N-[(2-methoxyphenyl)methyl]-5-nitro- (CAS No. 313981-44-1)

The compound 2-Furancarboxamide, N-[(2-methoxyphenyl)methyl]-5-nitro- (CAS No. 313981-44-1) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of furancarboxamide derivatives, which are known for their diverse biological activities and utility in pharmaceutical and agrochemical research. The presence of a nitro group and a methoxyphenyl moiety in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

One of the key reasons for the growing interest in 2-Furancarboxamide, N-[(2-methoxyphenyl)methyl]-5-nitro- is its potential role in drug discovery. Researchers are increasingly exploring its use as a building block for the development of novel therapeutic agents. The furancarboxamide scaffold is particularly appealing due to its ability to interact with various biological targets, making it a promising candidate for the treatment of diseases such as cancer, inflammation, and microbial infections. The nitro group in the compound further adds to its versatility, enabling it to participate in a wide range of chemical reactions.

In addition to its pharmaceutical applications, 2-Furancarboxamide, N-[(2-methoxyphenyl)methyl]-5-nitro- has also found use in material science. Its unique electronic properties, attributed to the furancarboxamide core and the nitro substituent, make it a potential candidate for the development of advanced materials such as organic semiconductors and sensors. The compound's ability to form stable complexes with metals further expands its utility in catalysis and nanotechnology.

The synthesis of 2-Furancarboxamide, N-[(2-methoxyphenyl)methyl]-5-nitro- typically involves multi-step organic reactions, including the functionalization of the furancarboxamide backbone and the introduction of the nitro group. Researchers have developed various methodologies to optimize the yield and purity of the compound, ensuring its suitability for high-end applications. Recent advancements in green chemistry have also led to the development of more sustainable synthesis routes, aligning with the global push for environmentally friendly practices.

From an analytical perspective, 2-Furancarboxamide, N-[(2-methoxyphenyl)methyl]-5-nitro- can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide valuable insights into the compound's structural integrity and purity, which are critical for its successful application in research and industry.

The safety profile of 2-Furancarboxamide, N-[(2-methoxyphenyl)methyl]-5-nitro- is another area of interest. While the compound is not classified as hazardous under standard regulations, proper handling and storage are essential to ensure its stability and prevent degradation. Researchers and manufacturers are advised to follow established safety protocols when working with this chemical to minimize any potential risks.

In conclusion, 2-Furancarboxamide, N-[(2-methoxyphenyl)methyl]-5-nitro- (CAS No. 313981-44-1) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, material science, and beyond. Its unique structural features, including the furancarboxamide core and the nitro group, make it a subject of ongoing research and development. As scientists continue to explore its potential, this compound is likely to play an increasingly important role in advancing technology and improving human health.